(2S)-2-(4-methoxyphenyl)propanal

• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: (2S)-2-(4-methoxyphenyl)propanal
• InChI: InChI=1S/C10H12O2/c1-8(7-11)9-3-5-10(12-2)6-4-9/h3-8H,1-2H3/t8-/m1/s1
• InChI Key: JDZPCXLQZLJIPR-MRVPVSSYSA-N
• Isomeric SMILES: C[C@H](C=O)C1=CC=C(C=C1)OC
• Canonical SMILES: CC(C=O)C1=CC=C(C=C1)OC

Description

(2S)-2-(4-Methoxyphenyl)propanal is a chiral aldehyde featuring a methoxy-substituted aromatic ring and a stereogenic center at the C2 position. This compound serves as a critical intermediate in asymmetric synthesis, particularly in the construction of pharmaceuticals and bioactive molecules. Its stereochemical purity (S-configuration) enhances its utility in enantioselective reactions, ensuring high yields and precise stereochemical outcomes. For example, it has been employed in the synthesis of complex molecules like (2S,3R)-3-hydroxy-3-(4-methoxyphenyl)-2-amino acid derivatives, which are precursors to anti-inflammatory agents . Additionally, its role in generating intermediates for patented compounds, such as [(2S,3R)-N-[(2S)-3-(cyclopent-1-en-1-yl)-1-[(2R)-2-methyloxiran-2-yl]-1-oxopropan-2-yl]-3-hydroxy-3-(4-methoxyphenyl)-... (Compound G), underscores its industrial relevance .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-(4-methoxyphenyl)propanal can be achieved through several methods. One common approach involves the reduction of (2S)-2-(4-methoxyphenyl)propanone using a suitable reducing agent such as sodium borohydride (NaBH4) under mild conditions. Another method includes the oxidation of (2S)-2-(4-methoxyphenyl)propanol using oxidizing agents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP).

Industrial Production Methods

In an industrial setting, the production of (2S)-2-(4-methoxyphenyl)propanal may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced purification techniques ensures the production of high-purity compounds suitable for further applications.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-(4-methoxyphenyl)propanal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The methoxy group on the phenyl ring can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Nucleophiles like sodium methoxide (NaOMe) in methanol.

Major Products

Oxidation: (2S)-2-(4-methoxyphenyl)propanoic acid.

Reduction: (2S)-2-(4-methoxyphenyl)propanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2S)-2-(4-methoxyphenyl)propanal has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: It is used in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: The compound is investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: It is utilized in the production of fine chemicals and as a precursor for the synthesis of various functional materials.

Mechanism of Action

The mechanism of action of (2S)-2-(4-methoxyphenyl)propanal involves its interaction with specific molecular targets, such as enzymes and receptors. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to the modulation of their activity. Additionally, the methoxyphenyl moiety can engage in π-π interactions with aromatic residues, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Racemic vs. Enantiopure Forms

• (2RS)-1-(4-Methoxyphenyl)propan-2-amine: A racemic amine derivative listed in pharmacopeial standards.
• (2S,3R)-3-Hydroxy-3-(4-methoxyphenyl)propanoic Acid: A stereoisomer confirmed via X-ray crystallography. The (2S,3R) configuration is critical for binding affinity in anti-inflammatory agents, highlighting how minor stereochemical changes drastically alter pharmacological profiles .

Structural Analogues

Substituent Modifications

• Methyl (2S)-2-Amino-3-(4-methoxyphenyl)propanoate: Replaces the aldehyde group with an amino ester. This derivative is used as a medical intermediate for R&D, emphasizing how functional group alterations expand utility in drug discovery. Its synthesis prioritizes high purity (≥97%) and rapid delivery, reflecting industrial demand .
• 4,5-Dihydro-6-[2-(4-methoxyphenyl)-5-benzimidazolyl]-5-methyl-3(2H)-pyridazinone (Pimobendan): A benzimidazole-containing drug with a methoxyphenyl moiety. Pharmacopeial standards mandate 98.0–101.0% purity, illustrating the rigorous quality control required for methoxyphenyl derivatives in therapeutics .

Data Tables

Table 1: Key Properties of (2S)-2-(4-Methoxyphenyl)propanal and Analogues

Compound Name	Molecular Formula	Stereochemistry	Key Application	Yield/Purity	Reference
(2S)-2-(4-Methoxyphenyl)propanal	C₁₀H₁₂O₂	(S)	Asymmetric synthesis intermediate	65% yield (aldol)
(2RS)-1-(4-Methoxyphenyl)propan-2-amine	C₁₀H₁₅NO	Racemic	Pharmacopeial reference standard	0.5% impurity limit
Methyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate	C₁₁H₁₅NO₃	(S)	Medical R&D intermediate	≥97% purity
Pimobendan	C₁₉H₁₈N₄O₂	N/A	Cardiovascular drug	98.0–101.0% purity

Research Findings and Implications

• Stereochemical Impact : The (2S) configuration in propanal derivatives enhances enantioselectivity in aldol reactions, reducing byproduct formation compared to racemic counterparts .
• Pharmacological Relevance: Methoxyphenyl groups improve membrane permeability and target binding in drugs like pimobendan, though enantiopurity is non-negotiable for therapeutic efficacy .
• Industrial Scalability: High-purity (≥97%) derivatives like methyl (2S)-2-amino-3-(4-methoxyphenyl)propanoate are prioritized for scalable synthesis, reflecting trends in personalized medicine .

Biological Activity

(2S)-2-(4-methoxyphenyl)propanal, also known as 4-methoxyphenylpropanal, is an organic compound with significant biological activity. This article delves into its mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C10H12O2
• Molecular Weight : 164.20 g/mol
• IUPAC Name : (2S)-2-(4-methoxyphenyl)propanal
• Canonical SMILES : CC(C=O)C1=CC=C(C=C1)OC

The presence of the methoxy group on the phenyl ring significantly influences the compound's reactivity and interaction with biological targets.

The biological activity of (2S)-2-(4-methoxyphenyl)propanal primarily involves its interaction with specific enzymes and receptors. The aldehyde functional group can form covalent bonds with nucleophilic residues in proteins, modulating their activity. Additionally, the methoxyphenyl moiety may engage in π-π interactions with aromatic residues, affecting binding affinity and specificity.

1. Anticancer Activity

Research indicates that compounds structurally similar to (2S)-2-(4-methoxyphenyl)propanal exhibit cytotoxic effects against various cancer cell lines. For instance, derivatives have been evaluated for their ability to inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase .

Compound	IC50 (µM)	Cell Line	Mechanism
Compound 6	50	HeLa	G2/M arrest
Compound 11	5	HeLa	Tubulin inhibition

These findings suggest that (2S)-2-(4-methoxyphenyl)propanal and its analogs may be promising candidates for further development as anticancer agents.

2. Anti-inflammatory Properties

Studies have shown that this compound may possess anti-inflammatory effects, potentially through the inhibition of pro-inflammatory cytokines. The methoxy group is believed to enhance its pharmacological profile by improving solubility and bioavailability.

Case Study 1: Cytotoxicity Evaluation

A study investigated the cytotoxic effects of various derivatives of (2S)-2-(4-methoxyphenyl)propanal on human cancer cell lines. The results demonstrated a significant decrease in cell viability at concentrations above 10 µM, indicating its potential as an anticancer agent .

Case Study 2: Enzyme Interaction Studies

In another study, the interaction of (2S)-2-(4-methoxyphenyl)propanal with specific enzymes was evaluated using molecular docking techniques. The compound showed strong binding affinity to target enzymes involved in metabolic pathways, suggesting a role in modulating metabolic processes .

Safety and Toxicity

While (2S)-2-(4-methoxyphenyl)propanal shows promise in therapeutic applications, it is essential to consider its safety profile. The compound has been reported to cause skin and eye irritation upon contact . Further studies are necessary to evaluate long-term toxicity and safety in clinical settings.